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Compound of Interest

Compound Name: 2,5-Diethoxytetrahydrofuran

Cat. No.: B1583660 Get Quote

In-Depth Technical Guide to 2,5-
Diethoxytetrahydrofuran
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2,5-diethoxytetrahydrofuran (CAS No. 3320-90-9), a versatile heterocyclic

organic compound. This document details its key characteristics, experimental protocols for its

synthesis, and its role in significant chemical transformations.

Core Physical and Chemical Properties
2,5-Diethoxytetrahydrofuran is a colorless liquid with a mild, fruity odor.[1] It is a stable

diether of tetrahydrofuran, existing as a mixture of cis and trans isomers. The quantitative

physical and chemical properties are summarized in the tables below for easy reference and

comparison.
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Property Value Source

Molecular Formula C₈H₁₆O₃ [1][2][3][4]

Molecular Weight 160.21 g/mol [1][2][3][4]

Boiling Point 246.12 °C (estimated) [1]

63-67 °C at 20 mbar [5][6]

Melting Point Not available [1]

Density 1.0564 g/cm³ (estimated) [1]

0.98 g/cm³ [7]

Refractive Index 1.4620 (estimated) [1]

Flash Point 56.7 °C [1][8]

Vapor Pressure 1.72 mmHg at 25 °C [1]

Chemical and Safety Properties
Property Value Source

CAS Number 3320-90-9 [1][2][3][4]

EINECS Number 222-026-3 [1]

Hazard Class 3.2 [1]

Packing Group III [1]

RIDADR 1993 [1]

Solubility
Used as a solvent for a wide

range of organic compounds.
[1]

Experimental Protocols
Synthesis of 2,5-Diethoxytetrahydrofuran
A documented method for the synthesis of 2,5-diethoxytetrahydrofuran involves the acid-

catalyzed cyclization of 4,4-diethoxy-1-butanal.[5][6]
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Materials:

4,4-diethoxy-1-butanal

Strongly acidic ion exchange resin (e.g., Amberlite IR-200c or Dowex MSC-1)

Procedure:

A mixture of 4,4-diethoxy-1-butanal and a catalytic amount of a strongly acidic ion exchange

resin is prepared. For example, 32 g (0.2 mol) of 4,4-diethoxy-1-butanal can be mixed with

1.0 g of Amberlite IR-200c.[6] Alternatively, 80 g (0.5 mol) of the butanal can be combined

with 4 g of Dowex MSC-1.[5][6]

The mixture is stirred at a controlled temperature for a specified duration. Reaction

conditions can be, for instance, 40 °C for 2 hours or 30 °C for 4 hours.[5][6]

Upon completion, the ion exchange resin is removed by filtration.

The resulting filtrate is then purified by distillation under reduced pressure. 2,5-
Diethoxytetrahydrofuran is collected at a head temperature of 64-67 °C at 20 mbar.[6]

This process yields a product that is a mixture of cis and trans isomers with a purity of

approximately 96.6% to 97.5%.[5][6] The yield, based on the converted 4,4-diethoxy-1-butanal,

is reported to be between 86.7% and 91%.[5][6]

Chemical Reactions and Applications
2,5-Diethoxytetrahydrofuran is a valuable intermediate in organic synthesis, primarily

recognized for its application in the Clauson-Kaas reaction for the synthesis of N-substituted

pyrroles.[9][10][11][12]

Clauson-Kaas Reaction
In the Clauson-Kaas reaction, 2,5-dialkoxytetrahydrofurans, such as 2,5-
diethoxytetrahydrofuran, react with primary amines in an acidic medium to form N-substituted

pyrroles.[9][10] The reaction proceeds through an acid-catalyzed ring-opening of the

tetrahydrofuran derivative to form a 1,4-dicarbonyl intermediate, which then condenses with the

primary amine to yield the pyrrole ring.
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This reaction is a cornerstone in the synthesis of a wide array of pyrrole-containing compounds,

which are significant scaffolds in pharmaceuticals and natural products.[10]

The general workflow for the synthesis of 2,5-diethoxytetrahydrofuran and its subsequent

use in the Clauson-Kaas reaction is depicted in the following diagram.

Synthesis and Application of 2,5-Diethoxytetrahydrofuran
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Workflow for 2,5-diethoxytetrahydrofuran synthesis and reaction.

Other Industrial Applications
Beyond its role in fine chemical synthesis, 2,5-diethoxytetrahydrofuran finds application in

various industrial sectors. It is utilized as a stabilizer for polymers, preventing degradation and

enhancing material stability.[1] Furthermore, it serves as a precursor in the production of certain

agrochemicals.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

2. 2,5-Diethoxytetrahydrofuran | C8H16O3 | CID 95500 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. parchem.com [parchem.com]

4. pharmaffiliates.com [pharmaffiliates.com]

5. US4680420A - Process for the producing 2,5-dimethoxytetrahydrofuran and 2,5-
diethoxytetrahydrofuran - Google Patents [patents.google.com]

6. DE3544046A1 - METHOD FOR PRODUCING 2,5-DIMETHOXY- AND 2,5-
DIETHOXYTETRAHYDROFURAN - Google Patents [patents.google.com]

7. alfa-chemistry.com [alfa-chemistry.com]

8. Furan,2,5-diethoxytetrahydro- | CAS#:3320-90-9 | Chemsrc [chemsrc.com]

9. Clauson-Kaas-Reaktion – Wikipedia [de.wikipedia.org]

10. Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to
greener approach - PMC [pmc.ncbi.nlm.nih.gov]

11. BJOC - Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from
conventional to greener approach [beilstein-journals.org]

12. arkat-usa.org [arkat-usa.org]

To cite this document: BenchChem. [physical and chemical properties of 2,5-
diethoxytetrahydrofuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583660#physical-and-chemical-properties-of-2-5-
diethoxytetrahydrofuran]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1583660?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Diethoxytetrahydrofuran
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Diethoxytetrahydrofuran
https://parchem.com/chemical-supplier-distributor/2-5-diethoxytetrahydrofuran-086639
https://www.pharmaffiliates.com/en/3320-90-9-2-5-diethoxytetrahydrofuran-pa270028495.html
https://patents.google.com/patent/US4680420A/en
https://patents.google.com/patent/US4680420A/en
https://patents.google.com/patent/DE3544046A1/en
https://patents.google.com/patent/DE3544046A1/en
https://www.alfa-chemistry.com/cas_3320-90-9.htm
https://www.chemsrc.com/en/cas/3320-90-9_661819.html
https://de.wikipedia.org/wiki/Clauson-Kaas-Reaktion
https://pmc.ncbi.nlm.nih.gov/articles/PMC10315892/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10315892/
https://www.beilstein-journals.org/bjoc/articles/19/71
https://www.beilstein-journals.org/bjoc/articles/19/71
https://www.arkat-usa.org/get-file/32751/
https://www.benchchem.com/product/b1583660#physical-and-chemical-properties-of-2-5-diethoxytetrahydrofuran
https://www.benchchem.com/product/b1583660#physical-and-chemical-properties-of-2-5-diethoxytetrahydrofuran
https://www.benchchem.com/product/b1583660#physical-and-chemical-properties-of-2-5-diethoxytetrahydrofuran
https://www.benchchem.com/product/b1583660#physical-and-chemical-properties-of-2-5-diethoxytetrahydrofuran
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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